![molecular formula C9H14O3 B1310700 1-(Furan-2-yl)-2,2-dimethylpropane-1,3-diol CAS No. 4946-64-9](/img/structure/B1310700.png)
1-(Furan-2-yl)-2,2-dimethylpropane-1,3-diol
Overview
Description
1-(Furan-2-yl)-2,2-dimethylpropane-1,3-diol is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis and Cytotoxicity Studies
The compound has been utilized in the non-iterative asymmetric synthesis of C15 polyketide spiroketals, demonstrating high stereo- and enantioselectivity. These spiroketals, upon further processing, yielded compounds with potential cytotoxicity against cancer cell lines, highlighting their application in the development of anticancer agents (Meilert, Pettit, & Vogel, 2004).
Structural Analysis and Theoretical Investigations
Another study focused on the structural analysis and theoretical investigation of related tetraketones, providing insights into their chemical behavior, structural characteristics, and potential applications in materials science (Lopes Silva et al., 2018).
Synthesis of Polysubstituted Furans
Research has explored the synthesis of polysubstituted furans, revealing efficient methodologies for creating compounds with diverse functionalities. This work contributes to the field of organic synthesis, offering pathways to novel furan derivatives with potential applications in various chemical industries (Xu, Huang, & Zhong, 2006).
Photophysical Properties
The photophysical properties of furan derivatives have been studied for their potential use in sensing applications. Compounds exhibiting color changes in the presence of metal ions highlight the use of furan derivatives as sensors and in the development of detection systems (Kumar et al., 2015).
Photochromic Properties
Furan derivatives have also been investigated as precursors to photochromic compounds. Their ability to change color upon UV irradiation suggests applications in materials science, particularly in the development of smart materials and optical devices (Aiken et al., 2014).
Green Chemistry Approaches
The synthesis of furan-3-carboxylic and related esters via green chemistry approaches, such as direct palladium iodide-catalyzed oxidative carbonylation, illustrates the commitment to environmentally friendly synthetic methods. This research supports the advancement of sustainable chemistry practices (Gabriele et al., 2012).
Mechanism of Action
Target of Action
Furan derivatives have been found to demonstrate antimicrobial activity against yeast-like fungi candida albicans, escherichia coli, and staphylococcus aureus . Therefore, it can be inferred that the compound may interact with these microorganisms.
Mode of Action
Furan derivatives have been synthesized from furfural, 5-hydroxymethylfurfural, and its derivatives by aldol condensation . This suggests that the compound may interact with its targets through a similar mechanism.
Biochemical Pathways
Furan derivatives are known to be important compounds in chemistry, biology, medicine, and materials science . They are considered as platform chemicals for the preparation of many novel practically useful compounds and materials .
Result of Action
Furan derivatives have been found to demonstrate moderate antimicrobial activity . This suggests that the compound may have a similar effect.
Action Environment
The synthesis of furan derivatives has been carried out using the lactobacillus paracasei bd101 biocatalyst obtained from boza, a grain-based fermented beverage . This suggests that the compound may be influenced by similar environmental factors.
Safety and Hazards
Future Directions
Furan and its derivatives have wide-spread applications which include, but not limited to, therapeutics, photovoltaic, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals . The future directions of research and development in this field could potentially expand these applications further .
Properties
IUPAC Name |
1-(furan-2-yl)-2,2-dimethylpropane-1,3-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-9(2,6-10)8(11)7-4-3-5-12-7/h3-5,8,10-11H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIUBMXRFHNWVNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C(C1=CC=CO1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80461877 | |
Record name | 1-(Furan-2-yl)-2,2-dimethylpropane-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4946-64-9 | |
Record name | 1-(Furan-2-yl)-2,2-dimethylpropane-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461877 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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